![molecular formula C12H15N3O2S B2838988 1-(3-(Thiophen-2-yl)pyrrolidine-1-carbonyl)imidazolidin-2-one CAS No. 2177365-67-0](/img/structure/B2838988.png)
1-(3-(Thiophen-2-yl)pyrrolidine-1-carbonyl)imidazolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “1-(3-(Thiophen-2-yl)pyrrolidine-1-carbonyl)imidazolidin-2-one” is a complex organic molecule that likely contains a pyrrolidine ring and a thiophene ring . Pyrrolidine is a five-membered nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases . Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrrolidine ring and a thiophene ring . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . The thiophene ring is a structural alert with the formula C4H4S .Scientific Research Applications
- Anticancer Properties : Thiophene-based compounds exhibit promising anticancer effects. Researchers have explored their potential as novel chemotherapeutic agents .
- Anti-Inflammatory Activity : Some thiophene derivatives possess anti-inflammatory properties, making them relevant for drug development .
- Antimicrobial Effects : Thiophenes have demonstrated activity against various pathogens, including bacteria and fungi .
- Cardiovascular Health : Certain thiophene-containing molecules exhibit antihypertensive and anti-atherosclerotic properties .
Organic Electronics and Semiconductors
Thiophene derivatives play a crucial role in organic electronics and material science:
- Organic Field-Effect Transistors (OFETs) : The thiophene ring system contributes to the development of efficient OFETs, which are essential for flexible displays and electronic devices .
- Organic Light-Emitting Diodes (OLEDs) : Thiophene-based materials are used in OLED fabrication, enabling bright and energy-efficient displays .
Corrosion Inhibition
Thiophene derivatives find applications in industrial chemistry:
- Corrosion Inhibitors : These compounds help protect metals from corrosion, extending the lifespan of structures and equipment .
Tyrosinase Inhibition
Thiophenes can inhibit tyrosinase, an enzyme involved in melanin production:
- Skin Whitening Agents : Compounds like “1-(3-(Thiophen-2-yl)pyrrolidine-1-carbonyl)imidazolidin-2-one” may have potential as skin whitening agents .
Crystallography and Structural Investigation
Researchers have determined the crystal structure of this compound, which aids in understanding its properties and interactions .
Antitumor Activity
The title compound has been evaluated for antitumor effects against human malignant melanoma cells .
properties
IUPAC Name |
1-(3-thiophen-2-ylpyrrolidine-1-carbonyl)imidazolidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O2S/c16-11-13-4-6-15(11)12(17)14-5-3-9(8-14)10-2-1-7-18-10/h1-2,7,9H,3-6,8H2,(H,13,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOYWTZNGBJVAFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=CC=CS2)C(=O)N3CCNC3=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.